Cas no 1820575-70-9 (tert-Butyl ((3R,4R)-4-hydroxypyrrolidin-3-yl)carbamate hydrochloride)

• Product Name: tert-Butyl ((3R,4R)-4-hydroxypyrrolidin-3-yl)carbamate hydrochloride
• CAS No: 1820575-70-9
• MF: C₉H₁₉ClN₂O₃
• MW: 238.711761713028
• MDL: MFCD28038712
• CID: 4620094
• PubChem ID: 75531146
• Update Time: 2025-11-01

tert-Butyl ((3R,4R)-4-hydroxypyrrolidin-3-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((3R,4R)-4-hydroxypyrrolidin-3-yl)carbamate hydrochloride
• tert-butyl rac-[(3R,4R)-4-hydroxy-3-pyrrolidinyl]carbamate hydrochloride
• tert-butyl N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]carbamate;hydrochloride
• trans-3-(Boc-amino)-4-hydroxypyrrolidine HCl
• D85961
• tert-butyl((3R,4R)-4-hydroxypyrrolidin-3-yl)carbamate HCl
• t-Butyl rac-[(3R,4R)-4-hydroxy-3-pyrrolidinyl]carbamate hydrochloride
• TERT-BUTYL N-[(3R,4R)-4-HYDROXYPYRROLIDIN-3-YL]CARBAMATE HYDROCHLORIDE
• tert-Butyl((3R,4R)-4-hydroxypyrrolidin-3-yl)carbamatehydrochloride
• CS-0162408
• AKOS030631182
• tert-butyl (3R,4R)-4-hydroxypyrrolidin-3-ylcarbamate hydrochloride
• BS-15704
• 1820575-70-9
• MFCD28038712

• MDL： MFCD28038712
• Inchi： 1S/C9H18N2O3.ClH/c1-9(2,3)14-8(13)11-6-4-10-5-7(6)12;/h6-7,10,12H,4-5H2,1-3H3,(H,11,13);1H/t6-,7-;/m1./s1
• InChI Key： UYFVSDFSFICTSZ-ZJLYAJKPSA-N
• SMILES： Cl.O[C@@H]1CNC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 238.1084202g/mol
• Monoisotopic Mass: 238.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6

Additional information on tert-Butyl ((3R,4R)-4-hydroxypyrrolidin-3-yl)carbamate hydrochloride

Introduction to Tert-Butyl ((3R,4R)-4-Hydroxypyrrolidin-3-yl)Carbamate Hydrochloride (CAS No. 1820575-70-9)

Ter-t-Buyl ((3R,4R-4-hydroxypyrrolidin-3-yl)carbamate hydrochloride) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1820575-70-9, has garnered attention due to its potential applications in drug development and bioorganic synthesis. The presence of a hydroxyl group and a tert-butyl moiety in its structure imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of this compound consists of a pyrrolidine ring with specific stereochemistry, which is crucial for its biological activity. The stereochemistry at the 3R and 4R positions of the pyrrolidine ring plays a pivotal role in determining its interaction with biological targets. This precise stereochemical configuration is often a key factor in the efficacy and selectivity of pharmaceutical compounds, highlighting the importance of such structural features in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Pyrrolidine derivatives, such as the one described here, have shown promise in various pharmacological applications. The hydroxyl group within the molecule can participate in hydrogen bonding interactions, which are essential for binding to biological receptors. Additionally, the tert-butyl group provides steric hindrance, influencing the compound's solubility and metabolic stability.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility profile is critical for drug delivery systems, as it affects how the compound is absorbed and distributed within the body. Enhanced solubility can lead to more efficient drug delivery and improved therapeutic outcomes.

Recent research has explored the potential of (3R,4R-4-hydroxypyrrolidin-3-yl)carbamate derivatives as intermediates in the synthesis of bioactive molecules. These studies have demonstrated that such compounds can serve as scaffolds for designing drugs targeting various diseases. For instance, modifications to the pyrrolidine ring have been investigated for their effects on receptor binding affinity and metabolic clearance. Such modifications are crucial for optimizing drug candidates for clinical use.

The tert-butyl carbamate moiety is particularly interesting from a synthetic chemistry perspective. It can act as a protecting group for carboxylic acid functionalities or serve as a leaving group in nucleophilic substitution reactions. This versatility makes it a valuable tool in multi-step synthetic routes, allowing chemists to construct complex molecules with high precision.

The pharmacological properties of this compound have been studied in various preclinical models. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Preclinical studies often focus on assessing toxicity, pharmacokinetics, and pharmacodynamics to determine if a compound is suitable for human trials.

The synthesis of (3R,4R-4-hydroxypyrrolidin-3-yl)carbamate hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include asymmetric hydrogenation to establish the desired stereochemistry at the pyrrolidine ring and nucleophilic substitution reactions to introduce functional groups such as the carbamate moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds.

In conclusion, Tert-butyl ((3R,4R-4-hydroxypyrrolidin-3-yl)carbamate hydrochloride (CAS No. 1820575-70-9) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and functional properties make it a valuable intermediate for synthesizing bioactive molecules. Ongoing research continues to explore its applications in drug discovery and development, paving the way for new therapeutic interventions.